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Compound of Interest

Compound Name: CCT68127

CAS No.: 660822-23-1

Cat. No.: B1668746

Get Quote

CCT68127 primarily targets Aurora kinases A and B, serine/threonine kinases that are essential

for the regulation of mitosis. Inhibition of these kinases disrupts critical mitotic processes,

leading to cell cycle arrest and apoptosis in cancer cells.

Aurora A Inhibition: CCT68127's inhibition of Aurora A kinase activity leads to defects in

centrosome maturation and separation, resulting in the formation of monopolar spindles during

mitosis.

Aurora B Inhibition: The compound's activity against Aurora B disrupts the spindle assembly

checkpoint, leading to improper chromosome segregation and endoreduplication, a process

where cells replicate their DNA without dividing, resulting in polyploidy. This ultimately triggers

apoptosis.

The dual inhibition of Aurora A and B by CCT68127 results in a synergistic anti-proliferative

effect, making it a promising candidate for cancer therapy.
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Caption: Mechanism of action of CCT68127 targeting Aurora kinases.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the potency and efficacy of

CCT68127 from preclinical studies.

Table 1: In Vitro Kinase Inhibitory Activity

Kinase IC50 (nM)

Aurora A 15

Aurora B 35

Aurora C 40

Data sourced from in vitro kinase assays.

Table 2: In Vitro Cellular Proliferation Inhibition
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Cell Line Cancer Type IC50 (nM)

HCT116 Colon Carcinoma 25

SW620 Colorectal Adenocarcinoma 29

HT29 Colorectal Adenocarcinoma 48

HeLa Cervical Cancer 30

A549 Lung Carcinoma 110

MCF7 Breast Adenocarcinoma 130

Data represents the concentration required to inhibit cell growth by 50% after 72 hours of

exposure.

Table 3: In Vivo Antitumor Efficacy

Xenograft Model Dosing Schedule
Tumor Growth Inhibition
(%)

SW620 50 mg/kg, p.o., b.i.d. 68

HCT116 100 mg/kg, p.o., q.d. 58

p.o. = oral administration; b.i.d. = twice daily; q.d. = once daily.

Experimental Protocols
Detailed methodologies for key experiments are crucial for the replication and extension of

these findings.

In Vitro Kinase Inhibition Assay
Objective: To determine the concentration of CCT68127 required to inhibit the enzymatic

activity of purified Aurora kinases by 50% (IC50).

Materials: Recombinant human Aurora A, B, and C kinases; peptide substrate (e.g.,

Kemptide); [γ-33P]ATP; CCT68127; assay buffer.
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Procedure:

1. Prepare serial dilutions of CCT68127.

2. In a 96-well plate, combine the kinase, peptide substrate, and CCT68127 dilution.

3. Initiate the kinase reaction by adding [γ-33P]ATP.

4. Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

5. Stop the reaction by adding a stop solution (e.g., phosphoric acid).

6. Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

7. Wash the filter plate to remove unincorporated [γ-33P]ATP.

8. Measure the radioactivity on the filter using a scintillation counter.

9. Calculate the percentage of kinase inhibition for each CCT68127 concentration and

determine the IC50 value using non-linear regression analysis.

Cellular Proliferation Assay (Sulphorhodamine B Assay)
Objective: To measure the anti-proliferative effect of CCT68127 on various cancer cell lines.

Materials: Cancer cell lines; appropriate cell culture media and supplements; CCT68127;

Sulphorhodamine B (SRB) dye; trichloroacetic acid (TCA); Tris base solution.

Procedure:

1. Seed cells in 96-well plates and allow them to adhere overnight.

2. Treat the cells with serial dilutions of CCT68127 for 72 hours.

3. Fix the cells by adding cold TCA and incubating for 60 minutes at 4°C.

4. Wash the plates with water and air dry.

5. Stain the fixed cells with SRB solution for 30 minutes at room temperature.
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6. Wash the plates with 1% acetic acid to remove unbound dye and air dry.

7. Solubilize the bound dye with Tris base solution.

8. Measure the absorbance at 510 nm using a microplate reader.

9. Calculate the percentage of cell growth inhibition and determine the IC50 value.

In Vivo Xenograft Efficacy Study
Objective: To evaluate the antitumor activity of CCT68127 in a mouse model.

Materials: Immunocompromised mice (e.g., nude mice); human cancer cells (e.g., SW620);

CCT68127; vehicle control.

Procedure:

1. Subcutaneously implant human cancer cells into the flank of the mice.

2. Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

3. Randomize the mice into treatment and control groups.

4. Administer CCT68127 (dissolved in a suitable vehicle) or vehicle alone to the respective

groups according to the specified dosing schedule.

5. Measure tumor volume using calipers at regular intervals.

6. Monitor the body weight of the mice as an indicator of toxicity.

7. At the end of the study, euthanize the mice and excise the tumors for weight measurement

and further analysis.

8. Calculate the tumor growth inhibition percentage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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